Cas no 2680736-25-6 (4-(Methoxymethyl)-2-(2,2,2-trifluoroacetamido)thiophene-3-carboxylic acid)

• Product Name: 4-(Methoxymethyl)-2-(2,2,2-trifluoroacetamido)thiophene-3-carboxylic acid
• CAS No: 2680736-25-6
• MF: C₉H₈F₃NO₄S
• MW: 283.224331855774
• CID: 5634028
• PubChem ID: 165915962
• Update Time: 2025-11-02

4-(Methoxymethyl)-2-(2,2,2-trifluoroacetamido)thiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680736-25-6
• EN300-28286531
• 4-(methoxymethyl)-2-(2,2,2-trifluoroacetamido)thiophene-3-carboxylic acid
• 4-(Methoxymethyl)-2-(2,2,2-trifluoroacetamido)thiophene-3-carboxylic acid

• Inchi： 1S/C9H8F3NO4S/c1-17-2-4-3-18-6(5(4)7(14)15)13-8(16)9(10,11)12/h3H,2H2,1H3,(H,13,16)(H,14,15)
• InChI Key： LTCLSWGYHOIERY-UHFFFAOYSA-N
• SMILES： S1C=C(COC)C(C(=O)O)=C1NC(C(F)(F)F)=O

Computed Properties

• Exact Mass: 283.01261340g/mol
• Monoisotopic Mass: 283.01261340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 104Ų

Additional information on 4-(Methoxymethyl)-2-(2,2,2-trifluoroacetamido)thiophene-3-carboxylic acid

Professional Introduction to 4-(Methoxymethyl)-2-(2,2,2-trifluoroacetamido)thiophene-3-carboxylic Acid (CAS No. 2680736-25-6)

4-(Methoxymethyl)-2-(2,2,2-trifluoroacetamido)thiophene-3-carboxylic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2680736-25-6, represents a novel class of molecules with potential applications in the development of innovative therapeutic agents. The structural uniqueness of this compound lies in its thiophene core, which is functionalized with various substituents that enhance its biological activity and pharmacological properties.

The thiophene ring is a heterocyclic aromatic structure that is widely recognized for its role in numerous bioactive natural products and synthetic drugs. In particular, the presence of a trifluoroacetamide group at the 2-position and a carboxylic acid moiety at the 3-position introduces specific electronic and steric properties that are crucial for modulating the compound's interactions with biological targets. The methoxymethyl (methyl ether) group at the 4-position further contributes to the molecule's complexity and may influence its solubility and metabolic stability.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the structural and functional characteristics of this compound. Studies have demonstrated that the trifluoroacetamide substituent enhances the compound's binding affinity to certain enzymes and receptors, making it a promising candidate for drug design. The carboxylic acid group, on the other hand, provides a site for further derivatization, allowing for the creation of more complex derivatives with tailored pharmacological profiles.

In the realm of medicinal chemistry, the synthesis of structurally diverse analogs of 4-(Methoxymethyl)-2-(2,2,2-trifluoroacetamido)thiophene-3-carboxylic acid has been extensively explored. Researchers have employed various synthetic strategies to modify different parts of the molecule while maintaining its core framework. These efforts have led to the discovery of several derivatives that exhibit enhanced biological activity in preclinical studies. For instance, modifications at the 5-position of the thiophene ring have been shown to improve binding interactions with specific protein targets, leading to increased efficacy and reduced side effects.

The pharmacokinetic properties of 4-(Methoxymethyl)-2-(2,2,2-trifluoroacetamido)thiophene-3-carboxylic acid are also of great interest. The trifluoroacetamide group has been shown to influence metabolic pathways, potentially leading to improved bioavailability and prolonged half-life in vivo. Additionally, the presence of polar functional groups such as carboxylic acids and ethers enhances water solubility, which is critical for drug formulation and delivery.

Current research in this area is focused on understanding the mechanisms by which this compound interacts with biological systems. Techniques such as X-ray crystallography, nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry have been instrumental in elucidating its molecular structure and dynamics. These studies have provided valuable insights into how structural modifications can be optimized to enhance therapeutic efficacy while minimizing toxicity.

The potential applications of 4-(Methoxymethyl)-2-(2,2,2-trifluoroacetamido)thiophene-3-carboxylic acid extend beyond traditional small-molecule drug development. Its unique structural features make it an attractive scaffold for designing peptidomimetics and other biologically active molecules. Furthermore, its ability to undergo various chemical transformations allows for the creation of libraries of compounds that can be screened for novel pharmacological activities.

In conclusion, 4-(Methoxymethyl)-2-(2,2,2-trifluoroacetamido)thiophene-3-carboxylic acid (CAS No. 2680736-25-6) is a multifaceted compound with significant potential in pharmaceutical research. Its intricate structure and diverse functional groups make it a valuable tool for developing new therapeutic agents targeting various diseases. As research continues to uncover new applications and synthetic strategies for this compound, its importance in medicinal chemistry is likely to grow even further.